Cas no 106447-64-7 (5-cyclopropyl-3-(isocyanomethyl)-1,2,4-oxadiazole)

• Product Name: 5-cyclopropyl-3-(isocyanomethyl)-1,2,4-oxadiazole
• CAS No: 106447-64-7
• MF: C₇H₇N₃O
• MW: 149.149980783463
• CID: 1177765
• PubChem ID: 10749342
• Update Time: 2025-04-20

5-cyclopropyl-3-(isocyanomethyl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 5-cyclopropyl-3-(isocyanomethyl)-1,2,4-oxadiazole
• 3-isocyanomethyl-5-cyclopropyl-1,2,4-oxadiazole
• CTK0G3329
• 5-cyclopropyl-3-isocyanomethyl-1,2,4-oxadiazol
• 1,2,4-Oxadiazole, 5-cyclopropyl-3-(isocyanomethyl)-
• ACMC-20ma5k
• 5-cyclopropyl-3-isocyano-1,2,4-oxadiazole
• 5-Cyclopropyl-3-isocyanomethyl-1,2,4-oxadiazole
• 3-isocyanomethyl-5-cyclopropyl-1,2,4-oxadiazole; CTK0G3329; 5-cyclopropyl-3-isocyanomethyl-1,2,4-oxadiazol; 1,2,4-Oxadiazole, 5-cyclopropyl-3-(isocyanomethyl)-; ACMC-20ma5k; 5-cyclopropyl-3-isocyano-1,2,4-oxadiazole; 5-Cyclopropyl-3-isocyanomethyl-1,2,4-oxadiazole;
• 106447-64-7
• SCHEMBL7281812
• BGHGVAKKIBOJGS-UHFFFAOYSA-N
• DTXSID10444259
• 5-cyclopropyl-3-isocyanomethyl-1,2,4oxadiazole

• Inchi： 1S/C7H7N3O/c1-8-4-6-9-7(11-10-6)5-2-3-5/h5H,2-4H2
• InChI Key： BGHGVAKKIBOJGS-UHFFFAOYSA-N
• SMILES： O1C(C2CC2)=NC(C[N+]#[C-])=N1

Computed Properties

• Exact Mass: 149.05901
• Monoisotopic Mass: 149.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 43.3Ų

Experimental Properties

• PSA: 43.28
• LogP: 0.59700